4-Bromobenzyl (benzoylamino)acetate

• Molecular Formula: C16H14BrNO3
• Molecular Weight: 348.19g/mol
• IUPAC Name: (4-bromophenyl)methyl 2-benzamidoacetate
• InChI: InChI=1S/C16H14BrNO3/c17-14-8-6-12(7-9-14)11-21-15(19)10-18-16(20)13-4-2-1-3-5-13/h1-9H,10-11H2,(H,18,20)
• InChI Key: HGKLCRDRCQDYMP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)NCC(=O)OCC2=CC=C(C=C2)Br

Description

4-Bromobenzyl (benzoylamino)acetate is a synthetic organic compound characterized by a benzoylaminoacetate backbone substituted with a 4-bromobenzyl group. This structure confers unique reactivity and stability, making it a subject of interest in pharmaceutical and materials chemistry. Its synthesis typically involves multi-step reactions, including Friedel–Crafts acylation in the presence of polyphosphoric acid (PPA) to form benzylamino-methanone intermediates, followed by esterification or amidation . Key characterization methods include elemental analysis, IR spectroscopy, and $^{1}\text{H}$-/$^{13}\text{C}$-NMR spectroscopy to confirm regioselectivity and purity .

Comparison with Similar Compounds

Table 1: Structural Comparison of 4-Bromobenzyl (benzoylamino)acetate and Analogues

Compound	Core Structure	Substituent(s)	Key Functional Groups	Reference
4-Bromobenzyl (benzoylamino)acetate	Benzoylaminoacetate	4-Bromobenzyl	Ester, Amide, Aromatic Br
4-Aminobenzoic acid derivatives	Benzoylamino-methanone	Varied aryl/alkyl groups	Amide, Ketone
4-Bromobenzyl 2-((2,3-dimethylphenyl)amino)benzoate (1w)	Benzoate ester	2,3-Dimethylphenylamino	Ester, Aromatic Br

Key differences include:

• Electronic Effects: The 4-bromobenzyl group enhances electron-withdrawing properties compared to non-halogenated analogues, influencing reactivity in nucleophilic substitutions .
• Steric Hindrance : Bulkier substituents (e.g., 2,3-dimethylphenyl in compound 1w) reduce reaction rates in Friedel–Crafts acylations compared to 4-bromobenzyl derivatives .

Reactivity and Kinetic Behavior

• Friedel–Crafts Acylation: 4-Bromobenzyl (benzoylamino)acetate exhibits moderate reactivity in PPA-mediated acylations, yielding benzylamino-methanones in 45–65% efficiency, comparable to non-brominated analogues but slower than electron-rich aryl systems .
• Ring-Opening Reactions: In reactions with 4-bromobenzyl bromide, the open-chain monocation isomer reacts 3 times faster than its cyclic counterpart due to reduced steric constraints, as observed in metalloporphyrin complex studies .